Cas no 1261990-42-4 (6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261990-42-4
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD18321185
• CID: 2767957
• PubChem ID: 53227074
• Update Time: 2025-10-28

6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
• 4-CHLORO-3-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• MFCD18321185
• 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40690661
• 1261990-42-4

• MDL： MFCD18321185
• Inchi： 1S/C15H12ClNO3/c1-17-14(18)10-4-2-3-9(7-10)12-8-11(15(19)20)5-6-13(12)16/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： MMAPDZAXORYOQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 289.0505709Da
• Monoisotopic Mass: 289.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid

Professional Introduction to 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic Acid (CAS No. 1261990-42-4)

6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid, with the CAS number 1261990-42-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a biphenyl core structure, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both chloro and carbamoyl functional groups on the aromatic system imparts distinct reactivity, enabling diverse synthetic pathways for further functionalization.

The biphenyl moiety is a well-known scaffold in medicinal chemistry, renowned for its structural stability and ability to interact favorably with biological targets. In particular, the [1,1'-biphenyl] system has been extensively studied for its applications in drug design due to its rigidity and planarity, which facilitate optimal binding to protein receptors. The introduction of a carboxylic acid group at the 3-position and a chloro substituent at the 6-position further enhances the compound's utility as a building block for more complex molecules.

6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid has been explored in several cutting-edge research studies aimed at developing innovative treatments for various diseases. One notable area of investigation involves its potential as a precursor in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical in numerous cellular processes, and their inhibition has been a major focus in drug discovery efforts. The compound's structural features allow for selective binding to active sites, making it a promising candidate for developing selective inhibitors.

In recent years, there has been growing interest in the use of biphenyl derivatives as pharmacophores due to their ability to modulate biological pathways effectively. Studies have demonstrated that biphenyl-based compounds can exhibit potent activity against a range of therapeutic targets, including those implicated in cancer, inflammation, and neurological disorders. The incorporation of functional groups like chloro and carbamoyl enhances the compound's solubility and bioavailability, which are crucial factors in drug development.

The synthesis of 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The chloro group provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of additional functional groups. The carbamoyl moiety contributes to the compound's overall polarity and reactivity, enabling further derivatization into more complex structures. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily available for downstream applications.

One of the most exciting applications of this compound is in the field of targeted therapy. By modifying its structure through further chemical transformations, researchers can develop molecules that specifically interact with disease-causing proteins or receptors. This approach has shown great promise in personalized medicine, where drugs are tailored to individual patients based on their unique biological profiles. The versatility of 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid as a starting material makes it an invaluable tool in this emerging field.

The pharmaceutical industry has also recognized the potential of biphenyl derivatives in developing treatments for neurological disorders. Research suggests that these compounds can cross the blood-brain barrier and exert therapeutic effects on central nervous system (CNS) targets. The structural rigidity of the biphenyl system ensures stable interactions with CNS receptors, while the functional groups provide additional modularity for optimizing pharmacokinetic properties.

6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid has also been investigated for its role in anti-inflammatory drug development. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and autoimmune disorders. By targeting inflammatory pathways with biphenyl-based compounds, researchers aim to develop safer and more effective anti-inflammatory therapies. Preliminary studies have shown promising results in animal models, indicating that derivatives of this compound may have significant therapeutic potential.

The compound's stability under various storage conditions makes it a practical choice for industrial-scale synthesis and application. Its resistance to degradation ensures consistent quality throughout the manufacturing process, which is essential for pharmaceutical-grade materials. Additionally, its compatibility with standard purification techniques allows for efficient isolation and purification from reaction mixtures.

The future prospects of 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid are vast and exciting. As research continues to uncover new therapeutic applications for biphenyl derivatives, this compound is likely to play an increasingly important role in drug discovery and development. Its unique structural features and reactivity make it a versatile building block for creating novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, 6-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid (CAS No. 1261990-42-4) is a highly valuable intermediate in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its structural versatility and reactivity enable researchers to design innovative molecules that address unmet medical needs. As advancements continue in synthetic methodologies and drug discovery technologies, this compound is poised to make significant contributions to the development of next-generation therapeutics.